Cas no 26925-46-2 (3-(4-Methylphenyl)-1,2,4-oxadiazole-5(2H)-thione)
26925-46-2 structure
Product Name:3-(4-Methylphenyl)-1,2,4-oxadiazole-5(2H)-thione
CAS No:26925-46-2
MF:C9H8N2OS
MW:192.237620353699
CID:2838641
PubChem ID:13540501
Update Time:2025-04-21
3-(4-Methylphenyl)-1,2,4-oxadiazole-5(2H)-thione Chemical and Physical Properties
Names and Identifiers
-
- AKOS012255426
- DTXSID70543272
- 26925-46-2
- 3-(4-Methylphenyl)-1,2,4-oxadiazole-5(2H)-thione
- SCHEMBL22117123
- SCHEMBL23486900
-
- Inchi: 1S/C9H8N2OS/c1-6-2-4-7(5-3-6)8-10-9(13)12-11-8/h2-5H,1H3,(H,10,11,13)
- InChI Key: JYIANSWFIRSHHW-UHFFFAOYSA-N
- SMILES: S=C1N=C(C2C=CC(C)=CC=2)NO1
Computed Properties
- Exact Mass: 192.03573406Da
- Monoisotopic Mass: 192.03573406Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 65.7Ų
3-(4-Methylphenyl)-1,2,4-oxadiazole-5(2H)-thione Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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